AMBERLYST 16 WET H(+)-FORM STRONGLY
Description
Amberlyst 16 Wet H(+)-Form Strongly is an industrial-grade, strongly acidic catalyst . It is a macroreticular polymeric resin based on crosslinked styrene divinylbenzene copolymers . Its continuous open pore structure and excellent physical, thermal, and chemical stability make it the resin of choice in many applications .
Synthesis Analysis
Amberlyst 16 Wet H(+)-Form Strongly is a sulfonic acid, macroreticular polymeric resin based on crosslinked styrene divinylbenzene copolymers . The synthesis process involves the polymerization of styrene and divinylbenzene, followed by sulfonation to introduce the sulfonic acid groups .Molecular Structure Analysis
The molecular structure of Amberlyst 16 Wet H(+)-Form Strongly is based on a crosslinked styrene divinylbenzene copolymer. The copolymer has a macroreticular structure, which means it has a three-dimensional network of interconnected pores . The sulfonic acid groups are attached to the polymer backbone, providing the resin with its strong acidity .Chemical Reactions Analysis
Amberlyst 16 Wet H(+)-Form Strongly is used as a catalyst in various chemical reactions. These include esterification, etherification, and olefin hydration . It is also used in non-aqueous catalysis .Physical And Chemical Properties Analysis
Amberlyst 16 Wet H(+)-Form Strongly has a water content of 52-58% and a capacity of 1.7 eq/L . It can operate at a maximum temperature of 130°C . It is insoluble in water .Mechanism of Action
Future Directions
The next-generation chemistry of Amberlyst, such as Amberlyst 35 Wet, raises the performance standard even higher. It features a significantly higher acid concentration than conventional catalysts . This increased amount of acid, as well as enhanced gel phase properties, yield measurable benefits in oxygenate production .
properties
CAS RN |
125004-35-5 |
|---|---|
Product Name |
AMBERLYST 16 WET H(+)-FORM STRONGLY |
Molecular Formula |
C11H9F2NO |
Molecular Weight |
0 |
Origin of Product |
United States |
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